Cas no 2171219-87-5 ((2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylacetic acid)

• Product Name: (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylacetic acid
• CAS No: 2171219-87-5
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6425475
• PubChem ID: 165811393
• Update Time: 2025-06-08

(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylacetic acid
• 2171219-87-5
• (2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-phenylacetic acid
• EN300-1516343

• Inchi： 1S/C27H26N2O5/c30-24(29-25(26(31)32)18-9-2-1-3-10-18)15-8-16-28-27(33)34-17-23-21-13-6-4-11-19(21)20-12-5-7-14-22(20)23/h1-7,9-14,23,25H,8,15-17H2,(H,28,33)(H,29,30)(H,31,32)/t25-/m0/s1
• InChI Key： LQFHTGGMJNZOQF-VWLOTQADSA-N
• SMILES： O(C(NCCCC(N[C@H](C(=O)O)C1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylacetic acid

Compound Introduction: (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylacetic acid (CAS No. 2171219-87-5)

The compound (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylacetic acid, identified by its CAS number 2171219-87-5, represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The presence of multiple functional groups, including an amine moiety and a phenylacetic acid derivative, makes it a versatile candidate for further exploration in biochemical pathways and pharmacological interactions.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds with tailored biological activities. Among these, chiral amino acids and their derivatives have played a pivotal role in designing enantiomerically pure drugs that exhibit enhanced efficacy and reduced side effects. The compound in question, with its (2S) configuration, falls into this category, offering a unique stereochemical profile that could be exploited for targeted therapeutic interventions. The fluoren-9-ylmethoxycarbonyl group appended to the molecule not only contributes to its structural complexity but also imparts specific electronic properties that may influence its interaction with biological targets.

One of the most compelling aspects of this compound is its potential role in modulating key biological pathways associated with inflammation, neurodegeneration, and metabolic disorders. Recent studies have highlighted the importance of phenylacetic acid derivatives in developing drugs that can interact with neurotransmitter systems and enzyme cascades. The amide linkage in the molecular structure suggests possible interactions with proteases and other enzymes involved in cellular signaling. Furthermore, the fluorene moiety, known for its stability and luminescent properties, could be leveraged in diagnostic applications or as a tag for tracking molecular interactions in vitro and in vivo.

The synthesis of such complex molecules often presents significant challenges due to the intricate stereochemistry and multiple functional groups. However, advancements in synthetic methodologies have made it increasingly feasible to construct such entities with high precision. Techniques such as asymmetric catalysis, protecting group strategies, and chiral resolution have enabled chemists to access enantiomerically pure forms of these compounds. The synthesis of (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylacetic acid would likely involve multi-step reactions, careful control of reaction conditions, and thorough purification protocols to ensure the desired stereochemical integrity.

From a pharmacological perspective, the compound’s potential applications are vast. Its structural features suggest that it could serve as a scaffold for designing inhibitors or activators of specific enzymes or receptors. For instance, the amine group could be modified to enhance binding affinity to target proteins, while the phenylacetic acid moiety might facilitate penetration across biological membranes. Additionally, the presence of the fluorene group opens up possibilities for fluorescence-based assays or imaging techniques, which are increasingly valuable in drug discovery pipelines.

Recent research has also explored the use of fluorene derivatives in medicinal chemistry due to their favorable photophysical properties. These compounds can be used as probes or labels in biochemical assays, enabling researchers to study protein-protein interactions or enzyme kinetics with high sensitivity. The combination of these properties with the chiral center in (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylacetic acid makes it an intriguing candidate for further investigation.

In conclusion, the compound (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylacetic acid (CAS No. 2171219-87-5) represents a promising entry point for exploring new therapeutic strategies across multiple disease areas. Its unique structural features—comprising an enantiomerically pure amine derivative linked to a phenylacetic acid backbone and adorned with a fluorene moiety—position it as a versatile tool for both academic research and industrial drug development. As our understanding of biological pathways continues to evolve, compounds like this are poised to play a critical role in shaping the future of medicine.